Cas no 64726-28-9 (1,3-bis(bromomethyl)-5-tert-butylbenzene)

1,3-bis(bromomethyl)-5-tert-butylbenzene structure
64726-28-9 structure
Product Name:1,3-bis(bromomethyl)-5-tert-butylbenzene
CAS No:64726-28-9
MF:C12H16Br2
MW:320.063442230225
MDL:MFCD00185639
CID:417596
PubChem ID:12707935
Update Time:2025-09-19

1,3-bis(bromomethyl)-5-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-bis(bromomethyl)-5-(1,1-dimethylethyl)-
    • 1,3-bis(bromomethyl)-5-tert-butylbenzene
    • 1,3-bis(bromomethyl)-5-t-butylbenzene
    • SCHEMBL348572
    • 5-t-butyl-1,3-bis(bromomethyl)benzene
    • AKOS028112177
    • OHACYDZJVSOZTL-UHFFFAOYSA-N
    • 64726-28-9
    • DTXSID00507564
    • MDL: MFCD00185639
    • Inchi: 1S/C12H16Br2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-6H,7-8H2,1-3H3
    • InChI Key: OHACYDZJVSOZTL-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(CBr)C=C(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 317.96188
  • Monoisotopic Mass: 317.96188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

1,3-bis(bromomethyl)-5-tert-butylbenzene Pricemore >>

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